N-(4-chlorophenyl)-2-((5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[5-phenyl-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H17ClF3N3OS/c25-18-9-11-19(12-10-18)30-22(32)15-33-23-29-14-21(16-5-2-1-3-6-16)31(23)20-8-4-7-17(13-20)24(26,27)28/h1-14H,15H2,(H,30,32)
• InChI Key: LGQUIVLURZALNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H17ClF3N3OS
• Molecular Weight: 487.9 g/mol

Description

N-(4-chlorophenyl)-2-((5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H17ClF3N3OS and its molecular weight is 487.93. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characteristics and Molecular Interactions

Research has detailed the structural analysis of compounds similar to N-(4-chlorophenyl)-2-((5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide, highlighting their molecular interactions. For instance, Boechat et al. (2011) investigated the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, revealing how intermolecular interactions such as hydrogen bonds and π interactions contribute to their 3-D arrays Boechat et al., 2011.

Antibacterial and Antitumor Activity

Desai et al. (2008) conducted synthesis and QSAR studies on various acetamides, including those with a chlorophenyl group, evaluating their antibacterial activity against gram-positive and gram-negative bacteria. The findings suggest that modifications at certain positions can enhance their antibacterial efficacy Desai et al., 2008.

Yurttaş et al. (2015) synthesized benzothiazole derivatives bearing different heterocyclic rings, investigating their antitumor activity against various human tumor cell lines. The study identified compounds with considerable anticancer activity, emphasizing the pharmacophoric importance of the benzothiazole structure Yurttaş et al., 2015.

Synthesis and Molecular Design

Mistry et al. (2009) described the synthesis of novel thiazolidinone and acetidinone derivatives, including those with a chlorophenyl component, demonstrating their antimicrobial activity. This research highlights the synthetic pathways and potential antimicrobial applications of these compounds Mistry et al., 2009.